3-Cyclopropoxy-5-methylbenzonitrile

• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• SMILES: CC1=CC(=CC(=C1)OC2CC2)C#N
• InChI: InChI=1S/C11H11NO/c1-8-4-9(7-12)6-11(5-8)13-10-2-3-10/h4-6,10H,2-3H2,1H3
• InChIKey: UBBCCZTVNKWVDN-UHFFFAOYSA-N

3-Cyclopropoxy-5-methylbenzonitrile – Sourcing & Structural Profile

3-Cyclopropoxy-5-methylbenzonitrile is a disubstituted benzonitrile building block (molecular formula C₁₁H₁₁NO, calculated logP 2.2) featuring a cyclopropoxy ether at the meta position and a methyl group at C5. As a member of the cyclopropyl-aryl ether class, it offers the conformational restriction and elevated C–H bond dissociation energy characteristic of cyclopropane-containing scaffolds [1]. The compound is utilized as a synthetic intermediate in medicinal chemistry and agrochemical discovery programs.

Scaffold Role Benzonitrile building block for lead optimization and SAR expansion

Key Feature Cyclopropoxy ether for conformational restriction and altered C–H bond strength

Procurement Fit Supports logD modulation and CYP metabolism studies without added rotatable bonds

• [1] Hypha Discovery Blog, “Metabolism of cyclopropyl groups: a double-edged sword,” 2021. View Source

3-Cyclopropoxy-5-methylbenzonitrile – Why Simpler Analogs Fall Short

Procurement decisions for substituted benzonitriles frequently default to cheaper methoxy or ethoxy congeners. However, the cyclopropoxy group is not a simple lipophilic isostere: its strained three-membered ring imparts unique electronic and metabolic properties that directly modulate target engagement and clearance pathways [1]. Quantitative lipophilicity data and class-level metabolic stability evidence demonstrate that swapping the cyclopropoxy moiety for a methoxy group alters logP, oxidative metabolism susceptibility, and conformational freedom—parameters that can determine the success or failure of a lead optimization campaign [2].

Lipophilicity Shift

Replacing cyclopropoxy with methoxy or ethoxy reduces logP, potentially altering membrane permeability and target engagement.

Metabolic Lability

Acyclic alkoxy ethers may exhibit higher CYP-mediated clearance compared to the cyclopropoxy class, based on matched-pair trends.

Conformational Freedom

Methoxy/ethoxy congeners lack the rigidifying cyclopropane ring, which can influence binding-site complementarity.

• [1] Stepan, A. F. et al. J. Med. Chem. 2013, 56(17), 6985–6990. View Source
• [2] Hypha Discovery Blog, “Metabolism of cyclopropyl groups: a double-edged sword,” 2021. View Source

3-Cyclopropoxy-5-methylbenzonitrile – Head-to-Head Evidence vs. Analogs

Elevated Lipophilicity vs. Methoxy Analog

The cyclopropoxy substitution increases the calculated logP of 3-cyclopropoxy-5-methylbenzonitrile by 0.32 units compared with the direct methoxy analog 3-methoxy-5-methylbenzonitrile [1]. Higher lipophilicity directly influences membrane permeability and non-specific binding, making the cyclopropoxy derivative a more suitable starting point when increased logD is desired without introducing additional rotatable bonds.

logP vs. Methoxy

Head-to-head

+0.32

Supports logD-driven property tuning

Predicted values; verify experimentally

Evidence Dimension	Calculated octanol-water partition coefficient (logP)
Target Compound Data	logP = 2.2
Comparator Or Baseline	3-Methoxy-5-methylbenzonitrile, logP = 1.87528
Quantified Difference	Δ logP = +0.32472
Conditions	Predicted logP values from ChemExper and Molbase databases

Why This Matters

This quantitative lipophilicity difference allows medicinal chemists to modulate logD-driven properties while maintaining the benzonitrile core structure.

• [1] Molbase, 3-Methoxy-5-methylbenzonitrile, CAS 473923-98-7, LogP: 1.87528. View Source

Lipophilicity Parity with Des-methyl Analog

Despite the addition of a methyl substituent at C5, 3-cyclopropoxy-5-methylbenzonitrile maintains a logP of 2.2, identical to that of the des-methyl analog 3-cyclopropoxybenzonitrile . This suggests the methyl group occupies a position where it contributes negligibly to overall lipophilicity, offering an opportunity to add steric bulk or block metabolic sites without perturbing logD.

logP vs. Des-methyl

Head-to-head

logP 2.2 (parity)

C5 substitution does not perturb lipophilicity

Predicted values; validate in target series

Evidence Dimension	Calculated logP
Target Compound Data	logP = 2.2
Comparator Or Baseline	3-Cyclopropoxybenzonitrile, logP = 2.2
Quantified Difference	Δ logP ≈ 0
Conditions	Predicted logP values; target from ChemExper, comparator from CAS 223690-04-8 XlogP3

Why This Matters

This logP neutrality allows medicinal chemists to explore C5 substitution effects on target binding or metabolism independently of global lipophilicity changes.

Reduced CYP Oxidation vs. Acyclic Alkoxy Ethers

Cycloalkyl ethers, including cyclopropoxy aryl ethers, display a general trend of reduced oxidative metabolism compared to their acyclic counterparts such as methoxy or ethoxy ethers, as demonstrated by matched molecular pair analyses [1]. This metabolic attenuation is largely attributed to increased lipophilicity, captured by the LipMetE design parameter, where the cyclopropoxy moiety benefits from both its compact shape and the strength of its C–H bonds [1][2].

CYP Oxidation Trend

Class-level inference

Lower HLM clearance vs. acyclic ethers

May support metabolic stability design

Class-level trend; confirm on your scaffold

Evidence Dimension	Susceptibility to CYP-mediated oxidative metabolism
Target Compound Data	Cyclopropoxy aryl ether class: lower hepatic clearance relative to matched acyclic ethers (qualitative trend)
Comparator Or Baseline	Methoxy / ethoxy aryl ethers: higher clearance in the same matched pair sets
Quantified Difference	Not available; direction and consistency of effect confirmed across multiple chemotypes in published paired analyses
Conditions	Human liver microsome (HLM) intrinsic clearance assays across diverse cycloalkyl vs. acyclic ether matched pairs

Why This Matters

This class-level metabolic advantage supports the selection of cyclopropoxy-substituted building blocks over simple alkoxy benzonitriles when reduced hepatic clearance is a design goal.

• [1] Stepan, A. F. et al. J. Med. Chem. 2013, 56(17), 6985–6990. View Source
• [2] Hypha Discovery Blog, “Metabolism of cyclopropyl groups: a double-edged sword,” 2021. View Source

3-Cyclopropoxy-5-methylbenzonitrile – Key Applications

Lead Optimization: Higher logD Without Added Rotatable Bonds

When a lead series based on 3-methoxy-5-methylbenzonitrile requires higher lipophilicity to improve membrane permeability or target engagement, 3-cyclopropoxy-5-methylbenzonitrile offers a direct replacement that increases logP by approximately 0.3 units while retaining the core geometry [1].

C3 Ether SAR with Metabolic Stability Focus

Programs seeking to probe the ether position in benzonitrile scaffolds can use 3-cyclopropoxy-5-methylbenzonitrile as a metabolically more robust alternative to methoxy or ethoxy congeners, based on the class-level metabolic stability advantages of cyclopropyl aryl ethers documented in published matched-pair studies [1].

Agrochemical Scaffold Diversification

The cyclopropoxy motif is increasingly employed in agrochemical lead generation to tune lipophilicity and oxidative stability. 3-Cyclopropoxy-5-methylbenzonitrile provides a compact, sp³-enriched building block that can be advanced into diverse amide, ester, or heterocyclic derivatives via the nitrile handle [1].

Application

Selection Property

Validation Focus

Lead logD Optimization

Cyclopropoxy logD modulation

Confirm logP shift from methoxy analog

Ether SAR with Metabolic Stability

Reported CYP metabolism profile

Cross-validate HLM stability against acyclic ether series

Agrochemical Scaffold Diversification

Synthetic versatility from nitrile

Assess derivatization efficiency and agrochemical compatibility

• [1] Stepan, A. F. et al. J. Med. Chem. 2013, 56(17), 6985–6990. View Source